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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044 Get Quote

This document provides essential safety and logistical information for the proper disposal of

MC 1080-d4, a deuterated analog of Calcitriol. The following procedures are designed to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. Researchers, scientists, and drug development professionals should adhere to

these guidelines to minimize risks associated with this potent compound.

Chemical and Physical Properties
Property Value Reference

Chemical Name Calcitriol-d4

Synonyms
1α,25-Dihydroxyvitamin D3-d4,

MC 1080-d4
[1][2]

Molecular Formula C₂₇H₄₀D₄O₃

Appearance White crystalline powder [1]

Solubility
Soluble in organic solvents,

relatively insoluble in water
[2]

Stability

Air and light sensitive. Heat

and light accelerate

decomposition.

[1]

Health Hazard Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1161044?utm_src=pdf-interest
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://datasheets.scbt.com/sc-202877.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/1998/21068lbl.pdf
https://datasheets.scbt.com/sc-202877.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/1998/21068lbl.pdf
https://datasheets.scbt.com/sc-202877.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MC 1080-d4 is a highly potent, pharmacologically active material. Exposure to even small

amounts may cause physiological effects. It is extremely hazardous in case of ingestion and

hazardous in case of skin contact (irritant, permeator), eye contact (irritant), and inhalation.[3]

Severe over-exposure can result in death.[3] It may also cause adverse reproductive effects

and birth defects.[3]

Disposal Workflow
The following diagram outlines the decision-making and operational workflow for the proper

disposal of MC 1080-d4.
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Preparation

Waste Segregation & Containment

Disposal & Decontamination

Final Steps

Start: MC 1080-d4 designated for disposal

Wear Appropriate PPE:
- Lab Coat

- Safety Goggles
- Chemical-resistant Gloves

Determine Waste Type

Solid Waste:
- Contaminated consumables

- Expired/unwanted solid compound

Liquid Waste:
- Contaminated solvents

- Solutions containing MC 1080-d4

Place in a labeled, sealed, and puncture-resistant container for solid hazardous waste. Place in a labeled, sealed, and leak-proof container for liquid hazardous waste.

Store waste container in a designated hazardous waste accumulation area.

Arrange for disposal with a licensed hazardous waste management company.

Decontaminate all work surfaces and equipment.

Properly remove and dispose of PPE.

End: Disposal complete and area is safe.

Click to download full resolution via product page

MC 1080-d4 Disposal Workflow
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Detailed Disposal and Decontamination Protocols
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling MC 1080-d4.[4]

In cases of inadequate ventilation or when handling powders, respiratory protection should

be worn.[4]

2. Waste Segregation and Containment:

Solid Waste: This includes expired or unwanted solid MC 1080-d4, as well as contaminated

items such as weighing paper, pipette tips, and vials.

Carefully place all solid waste into a designated, puncture-resistant container with a

secure lid.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "MC 1080-d4 (Calcitriol-d4)".

Liquid Waste: This includes solutions containing MC 1080-d4 and contaminated solvents.

Collect all liquid waste in a designated, leak-proof, and sealable container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "MC 1080-d4 (Calcitriol-d4)" and the approximate concentration.

DO NOT allow wash water from cleaning equipment to enter drains.[1] Collect all wash

water for treatment and disposal as hazardous waste.[1]

3. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated hazardous waste accumulation area.

Ensure that the storage area is away from incompatible materials, such as oxidizing agents.

[1]
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4. Disposal Procedures:

All waste containing MC 1080-d4 must be disposed of as hazardous waste.[1]

Disposal must be handled in accordance with all applicable local, state, and federal

regulations.[1][4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Do not attempt to dispose of this material through standard laboratory trash or sewer

systems.

5. Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, dampen the spilled solid material with water to prevent dusting.

[1]

Carefully sweep or vacuum the spilled material into a hazardous waste container.[4] If

using a vacuum, it must be fitted with a HEPA filter.[1]

Clean the spill area thoroughly with a suitable detergent or solvent and collect the cleaning

materials as hazardous waste.[4]

Major Spills:

Evacuate the area immediately and move upwind.[1]

Alert your institution's emergency responders and provide them with the location and

nature of the hazard.[1]

Avoid all personal contact with the spilled material, including inhalation.[1]

6. Decontamination of Laboratory Equipment:
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All equipment and work surfaces that have come into contact with MC 1080-d4 must be

thoroughly decontaminated.

Use a suitable detergent or solvent to clean the surfaces.

All cleaning materials, including wipes and solvents, must be collected and disposed of as

hazardous waste.[4]

Environmental Hazard: MC 1080-d4 is very toxic to aquatic organisms and may cause long-

term adverse effects in the aquatic environment.[1] Avoid release to the environment.[1] This

material and its container must be disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1161044#mc-1080-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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